2-((4-(Diethylamino)phenyl)azo)-5-nitrobenzonitrile

• CAS No.: 35945-34-7
• Molecular Formula: C17H17N5O2
• Molecular Weight: 323.35 g/mol
• IUPAC Name: 2-[[4-(diethylamino)phenyl]diazenyl]-5-nitrobenzonitrile
• InChI: InChI=1S/C17H17N5O2/c1-3-21(4-2)15-7-5-14(6-8-15)19-20-17-10-9-16(22(23)24)11-13(17)12-18/h5-11H,3-4H2,1-2H3
• InChI Key: IQVHLIMILWPTRL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)N=NC2=C(C=C(C=C2)[N+](=O)[O-])C#N

Description

2-((4-(Diethylamino)phenyl)azo)-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C17H17N5O2 and its molecular weight is 323.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo-4-nitro-4'-(N,N-diethylamino)azobenzene (1.9 parts), copper (I) iodide (0.95 parts), anhydrous sodium acetate (1.2 parts), formamide (1.8 parts), acetic anhydride (2.0 parts) and n-butyl acetate (44 parts) are mixed together and heated, with stirring, to 110° C. during 15 minutes. The temperatures is maintained at 110° C. for 31/2 hours when reaction is adjudged complete by thin layer chromatography. The solvent is removed at 80° C. under reduced pressure and the residue is slurried in water (250 parts), collected and dried. 2-Cyano-4-nitro-4'-(N,N-diethylamino)azobenzene is obtained in 75% yield and requires no purification.